Cas no 2228989-96-4 (3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol)

3-(7-Chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol is a specialized organic compound featuring a quinoline core substituted with a chlorine atom at the 7-position and a branched hydroxyl-bearing alkyl group at the 8-position. Its unique structure imparts potential utility as an intermediate in pharmaceutical synthesis, particularly for antimalarial or antiviral agents, owing to the bioactive quinoline scaffold. The presence of the dimethylpropanol moiety enhances solubility and derivatization potential, facilitating further functionalization. This compound is characterized by high purity and stability, making it suitable for research applications requiring precise molecular frameworks. Its synthetic versatility and well-defined properties support its use in medicinal chemistry and drug discovery.
3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol structure
2228989-96-4 structure
Product Name:3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol
CAS No:2228989-96-4
MF:C14H16ClNO
MW:249.735942840576
CID:6187248
PubChem ID:165685322
Update Time:2025-06-14

3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol
    • EN300-1994723
    • 2228989-96-4
    • Inchi: 1S/C14H16ClNO/c1-14(2,9-17)8-11-12(15)6-5-10-4-3-7-16-13(10)11/h3-7,17H,8-9H2,1-2H3
    • InChI Key: LHQWSXMDKJWDMC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=CC=CN=C2C=1CC(C)(C)CO

Computed Properties

  • Exact Mass: 249.0920418g/mol
  • Monoisotopic Mass: 249.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 33.1Ų

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Additional information on 3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol

Research Briefing on 3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol (CAS: 2228989-96-4)

This research briefing provides an in-depth analysis of the latest developments surrounding the compound 3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol (CAS: 2228989-96-4), a molecule of significant interest in the chemical biology and pharmaceutical fields. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery, particularly in the context of antimalarial and anticancer research. The compound's unique quinoline-based structure and functional groups make it a promising candidate for further investigation.

Recent publications have explored the synthetic pathways for 3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol, emphasizing its role in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of chloroquine derivatives, which are being investigated for their potential to overcome drug resistance in malaria treatment. The study reported a high-yield synthesis route with improved purity, addressing previous challenges in large-scale production.

In addition to its antimalarial applications, emerging research has identified 3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol as a potential modulator of cellular pathways involved in cancer progression. A preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) revealed that derivatives of this compound exhibited selective inhibition of certain kinase enzymes, suggesting its utility in targeted cancer therapies. The study also noted the compound's favorable pharmacokinetic properties, including stability and bioavailability, which are critical for further drug development.

Another area of interest is the compound's potential role in neurodegenerative diseases. Preliminary in vitro studies (European Journal of Pharmacology, 2023) have shown that 3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol derivatives can modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. While these findings are still in the early stages, they open new avenues for research into quinoline-based therapeutics for neurological disorders.

Despite these promising developments, challenges remain in optimizing the compound's safety profile and therapeutic efficacy. Current research is focused on structural modifications to reduce potential off-target effects and enhance specificity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(7-chloroquinolin-8-yl)-2,2-dimethylpropan-1-ol (CAS: 2228989-96-4) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span antimalarial, anticancer, and neurodegenerative research, with ongoing studies aimed at unlocking its full therapeutic potential. Continued investment in research and development will be crucial to advancing this compound from the laboratory to the clinic.

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